Cas no 213598-10-8 (Methyl 3-bromo-4-isopropoxybenzoate)

• Product Name: Methyl 3-bromo-4-isopropoxybenzoate
• CAS No: 213598-10-8
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• MDL: MFCD09271835
• CID: 239148
• PubChem ID: 21956810
• Update Time: 2025-06-12

Methyl 3-bromo-4-isopropoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-isopropoxybenzoate
• Benzoicacid, 3-bromo-4-(1-methylethoxy)-, methyl ester
• methyl 3-bromo-4-propan-2-yloxybenzoate
• 3-Brom-4-isopropoxy-benzoesaeure-methylester
• 3-bromo-4-isopropoxy-benzoic acid methyl ester
• methyl 3-bromo-4-[(1-methylethyl)oxy]benzoate
• methyl 3-bromo-4-isopropyloxybenzoate
• SY269782
• Methyl 3-bromo-4-[(propan-2-yl)oxy]benzoate
• A815290
• FT-0655599
• Methyl 3-Bromo-4-iso-propoxybenzoate
• BS-15902
• 3-bromo-4-propan-2-yloxybenzoic acid methyl ester
• AKOS015852103
• SCHEMBL1980076
• HVUYIEIHXSRIFZ-UHFFFAOYSA-N
• Methyl 3-Bromo4iso-propoxybenzoate
• METHYL3-BROMO-4-ISOPROPOXYBENZOATE
• CS-0154162
• MFCD09271835
• Methyl 3-bromo-4-iso-propyloxybenzoate
• DTXSID50620772
• methyl 3-bromo-4-isopropoxy-benzoate
• 213598-10-8
• DB-066488

• MDL： MFCD09271835
• Inchi： 1S/C11H13BrO3/c1-7(2)15-10-5-4-8(6-9(10)12)11(13)14-3/h4-7H,1-3H3
• InChI Key： HVUYIEIHXSRIFZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=CC=1OC(C)C

Computed Properties

• Exact Mass: 272.00500
• Monoisotopic Mass: 272.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.359
• Melting Point: Not available
• Boiling Point: 321.6±22.0 °C at 760 mmHg
• Flash Point: 148.3±22.3 °C
• PSA: 35.53000
• LogP: 3.02290
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 3-bromo-4-isopropoxybenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-bromo-4-isopropoxybenzoate

Comprehensive Overview of Methyl 3-bromo-4-isopropoxybenzoate (CAS No. 213598-10-8): Properties, Applications, and Industry Insights

Methyl 3-bromo-4-isopropoxybenzoate (CAS No. 213598-10-8) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This ester derivative, featuring a bromine substituent and an isopropoxy group, exhibits unique reactivity patterns that make it valuable for cross-coupling reactions and functional group transformations. With the growing demand for halogenated aromatic compounds in drug discovery, this chemical has garnered significant attention from researchers exploring structure-activity relationships (SAR) and small-molecule modulators.

The compound’s molecular structure combines a benzoate ester core with strategic substitutions at the 3- and 4-positions, enabling selective modifications. Its CAS No. 213598-10-8 serves as a critical identifier in regulatory documentation and patent literature. Recent studies highlight its role in developing kinase inhibitors and anti-inflammatory agents, aligning with trends in targeted therapy and precision medicine. Researchers frequently search for "synthesis of Methyl 3-bromo-4-isopropoxybenzoate" or "applications of brominated benzoates," reflecting its relevance in synthetic chemistry.

From a technical perspective, Methyl 3-bromo-4-isopropoxybenzoate demonstrates stability under standard storage conditions, though it requires protection from prolonged light exposure due to its aryl bromide moiety. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed for purity verification. The compound’s lipophilicity (predicted LogP ~2.8) makes it suitable for formulations requiring controlled solubility, a feature often explored in drug delivery systems and crop protection chemicals.

Industry stakeholders increasingly inquire about "scalable production methods for CAS 213598-10-8" and "green chemistry alternatives" for halogenated intermediates. Innovations in catalytic bromination and solvent-free esterification have been proposed to address these demands. Furthermore, the rise of AI-assisted molecular design has amplified interest in this compound’s potential as a building block for high-value heterocycles.

Environmental and regulatory considerations are pivotal in discussions about Methyl 3-bromo-4-isopropoxybenzoate. While not classified as hazardous under major chemical inventories, proper waste management protocols for halogenated byproducts are emphasized. The compound’s REACH compliance status and lifecycle assessment data remain focal points for industrial users navigating ESG (Environmental, Social, and Governance) criteria.

In conclusion, Methyl 3-bromo-4-isopropoxybenzoate (CAS No. 213598-10-8) represents a versatile tool for modern chemical innovation. Its intersection with bioconjugation chemistry, material science, and sustainable synthesis positions it as a compound of enduring scientific and commercial interest. Ongoing research into its derivatization pathways and industrial applications will likely uncover further opportunities across interdisciplinary fields.